2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid

• IUPAC Name: 2-[[5-(2-hydroxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoic acid
• InChI: InChI=1S/C17H15N3O3S/c1-11(16(22)23)24-17-19-18-15(13-9-5-6-10-14(13)21)20(17)12-7-3-2-4-8-12/h2-11,21H,1H3,(H,22,23)
• InChI Key: YYNPQUDMCKOEFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SC1=NN=C(N1C2=CC=CC=C2)C3=CC=CC=C3O
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid, also known as HTTA, is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine and biotechnology. In

Scientific Research Applications

2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has been found to have potential applications in various scientific research fields. One of the most promising applications is in the development of new drugs for the treatment of cancer. Studies have shown that 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has anti-tumor properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also activate certain signaling pathways that promote apoptosis, or cell death, in cancer cells.
Biochemical and Physiological Effects:
2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory markers in the body, such as interleukin-6 and tumor necrosis factor-alpha. It has also been found to increase the levels of certain antioxidants, such as superoxide dismutase and catalase. These effects could be beneficial in the treatment of various diseases, including cancer and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid in lab experiments is its relatively low toxicity compared to other compounds. It has also been found to have good solubility in water, which makes it easier to work with. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid. One area of interest is in the development of new drugs for the treatment of cancer. Researchers could also investigate its potential use in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Additionally, further studies could be conducted to better understand its mechanism of action and optimize its use in lab experiments.
Conclusion:
In conclusion, 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid is a promising compound with potential applications in various scientific research fields. Its synthesis method is relatively straightforward, and it has been found to have anti-tumor, anti-inflammatory, and antioxidant properties. While its mechanism of action is not fully understood, further research could help to optimize its use in lab experiments and develop new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid involves the reaction of 2-(2-hydroxyphenyl)propionic acid with thiosemicarbazide in the presence of acetic anhydride and sulfuric acid. The resulting compound is then reacted with phenylhydrazine and sodium hydroxide to form the final product, 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid. The yield of this synthesis method is reported to be around 70%.